Oxolanes
Oxolanes are a class of organic compounds characterized by the presence of an oxygen atom between two adjacent carbon atoms, forming a five-membered ring with the oxygen. They are widely used in various applications due to their unique properties and flexibility in chemical reactions.
Structurally, oxolanes can be further classified into 1-oxolane and 2-oxolane based on the position of the oxygen atom relative to the carbon atoms. These compounds exhibit a variety of functional groups that enable them to participate in diverse chemical transformations.
In industry, oxolanes are utilized as intermediates in polymer synthesis, pharmaceuticals, agrochemicals, and solvents for organic reactions. Their use as cyclic ethers contributes significantly to their versatility in synthetic chemistry, allowing for the construction of complex molecules with ease. Additionally, oxolanes' ability to form hydrogen bonds makes them valuable in medicinal chemistry, where they can act as bioisosteres or serve as building blocks in drug design.
The specific properties and applications of oxolanes depend on their functional groups and stereochemistry, making them a versatile tool for chemists across various fields.

Structure | Chemical Name | CAS | MF |
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cis-5-methyloxolane-2-carboxylic acid | 1807937-55-8 | |
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2-amino-2-(oxolan-3-yl)ethan-1-ol | 889949-68-2 | C6H13NO2 |
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2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride | 1489296-01-6 | C10H19ClO4S |
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(3-Ethyloxolan-3-yl)methanamine | 1158760-31-6 | C7H15NO |
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1-(oxolan-3-yl)propan-1-one | 845827-12-5 | C7H12O2 |
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2-(Aminomethyl)-1-(oxolan-2-yl)pentan-1-ol | 1544347-84-3 | C10H21NO2 |
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rel-(1R,2R,4S)-2-(Bromomethyl)-7-oxabicyclo[2.2.1]heptane | 2649804-47-5 | C7H11BrO |
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2,2,5,5-Tetramethyloxolane-3-thiol | 1522135-07-4 | C8H16OS |
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2-AMINO-3-(OXOLAN-3-YL)PROPAN-1-OL | 1315059-90-5 | C7H15NO2 |
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4-(oxolan-3-yl)but-3-en-2-amine | 1704192-45-9 | C8H15NO |
Related Literature
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Sijung Yoo,Taeyong Eom,Taehong Gwon,Cheol Seong Hwang Nanoscale, 2015,7, 6340-6347
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Patrick McMullen,Qi Qiao,Sijin Luozhong,Lirong Cai,Liang Fang,Qing Shao,Shaoyi Jiang Chem. Sci., 2022,13, 10961-10970
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Qianshan Chen,Changping Wang,Shihong Wang,Jun Zhou,Zhaoyang Wu Analyst, 2020,145, 5624-5630
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Keqin Feng RSC Adv., 2018,8, 27275-27275
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Luo Hai,Dinggeng He,Xiaoxiao He,Kemin Wang,Xue Yang,Jinquan Liu,Hong Cheng,Xiaoqin Huang,Jingfang Shangguan J. Mater. Chem. B, 2017,5, 5783-5792
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Tingting Zhang,Aiping Gao,Keli Li,Qiuli Cheng,Lijuan Song,Min Zhang Org. Biomol. Chem., 2014,12, 6399-6405
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Mingli Qin,Houan Zhang,Jidong Ma,Haoyang Wu,Xuanhui Qu CrystEngComm, 2017,19, 6516-6526
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